Cas no 53618-00-1 (2,4-Pyrrolidinedione, 5-(2-methylpropyl)-, (S)-)

• Product Name: 2,4-Pyrrolidinedione, 5-(2-methylpropyl)-, (S)-
• CAS No: 53618-00-1
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 356844
• PubChem ID: 14651688
• Update Time: 2025-04-19

2,4-Pyrrolidinedione, 5-(2-methylpropyl)-, (S)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrrolidinedione, 5-(2-methylpropyl)-, (S)-
• (5S)-5-(2-methylpropyl)pyrrolidine-2,4-dione
• (S)-5-Isobutylpyrrolidine-2,4-dione
• (S)-5-(2-methylpropyl)-2,4-pyrrolidinedione
• 53618-00-1
• DTXSID70562620
• SCHEMBL9868912
• CPQISGPODAZNLC-LURJTMIESA-N

• Inchi： 1S/C8H13NO2/c1-5(2)3-6-7(10)4-8(11)9-6/h5-6H,3-4H2,1-2H3,(H,9,11)/t6-/m0/s1
• InChI Key： CPQISGPODAZNLC-LURJTMIESA-N
• SMILES： O=C1CC(N[C@H]1CC(C)C)=O

Computed Properties

• Exact Mass: 155.09469
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17